Cas no 483304-02-5 (Benzoic acid, 5-formyl-2-methoxy-4-(methylamino)- (9CI))

• Product Name: Benzoic acid, 5-formyl-2-methoxy-4-(methylamino)- (9CI)
• CAS No: 483304-02-5
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 1023173
• PubChem ID: 11052879
• Update Time: 2025-04-20

Benzoic acid, 5-formyl-2-methoxy-4-(methylamino)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-formyl-2-methoxy-4-(methylamino)- (9CI)
• 483304-02-5
• 5-Formyl-2-methoxy-4-(methylamino)benzoic acid
• Benzoic acid, 5-formyl-2-methoxy-4-(methylamino)-
• DB-285684

• Inchi： 1S/C10H11NO4/c1-11-8-4-9(15-2)7(10(13)14)3-6(8)5-12/h3-5,11H,1-2H3,(H,13,14)
• InChI Key： BXXZULASIQVPIW-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=C(C=O)C=C1C(=O)O)NC

Computed Properties

• Exact Mass: 209.06880783g/mol
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.6Ų